N-(4-fluoro-3-nitrophenyl)-3-oxo-2-phenyl-5-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: N-(4-fluoro-3-nitrophenyl)-3-oxo-5-(oxolan-2-ylmethyl)-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C24H20FN5O5/c25-20-9-8-15(11-21(20)30(33)34)26-23(31)18-13-28(12-17-7-4-10-35-17)14-19-22(18)27-29(24(19)32)16-5-2-1-3-6-16/h1-3,5-6,8-9,11,13-14,17H,4,7,10,12H2,(H,26,31)
• InChI Key: NOVXPEGVGKYYAO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C=C3C(=NN(C3=O)C4=CC=CC=C4)C(=C2)C(=O)NC5=CC(=C(C=C5)F)[N+](=O)[O-]
• Molecular Formula: C24H20FN5O5
• Molecular Weight: 477.4 g/mol
• CAS No.: 921876-05-3

Description

The compound contains several functional groups including a fluoro-phenyl group, a nitrophenyl group, a tetrahydrofuran group, and a pyrazolopyridine group. These groups are common in many bioactive compounds and can contribute to the compound’s potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

The compound contains several reactive groups such as the nitro group and the carbonyl group, which could undergo various chemical reactions. For example, the nitro group can participate in reduction reactions, and the carbonyl group can be involved in nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of the polar nitro group and the nonpolar phenyl groups could affect the compound’s solubility and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended biological target. Compounds with similar structures have been found to exhibit a range of biological activities, including antiviral, anti-inflammatory, and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as its biological activity. It’s important to handle all chemical compounds with appropriate safety precautions.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its mechanism of action, and evaluation of its potential biological activities.